[(Z)-[5-Chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] pentanoate

• IUPAC Name: [(Z)-[5-chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] pentanoate
• InChI: InChI=1S/C21H18ClF3N2O3/c1-2-3-7-18(28)30-26-19-16-11-15(22)8-9-17(16)27(20(19)29)12-13-5-4-6-14(10-13)21(23,24)25/h4-6,8-11H,2-3,7,12H2,1H3/b26-19-
• InChI Key: CPIBAZODPLDQCT-XHPQRKPJSA-N
• Canonical SMILES: CCCCC(=O)ON=C1C2=C(C=CC(=C2)Cl)N(C1=O)CC3=CC(=CC=C3)C(F)(F)F
• Isomeric SMILES: CCCCC(=O)O/N=C\1/C2=C(C=CC(=C2)Cl)N(C1=O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C21H18ClF3N2O3
• Molecular Weight: 438.8 g/mol

Description

[(Z)-[5-Chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] pentanoate is a useful research compound. Its molecular formula is C21H18ClF3N2O3 and its molecular weight is 438.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(Z)-[5-Chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] pentanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(Z)-[5-Chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] pentanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• A study explored the reactions of related indole compounds, leading to the formation of compounds with potential applications in organic synthesis. This research provides insights into the synthesis pathways and chemical behaviors of similar indole derivatives (Aghazadeh et al., 2011).

• Investigations into the structural properties of related chloro-phenyl-indole derivatives revealed insights into their molecular conformations, which are crucial for understanding their chemical interactions and potential applications (Yamuna et al., 2010).

Pharmaceutical and Medicinal Chemistry

• Research on Schiff base organotin(IV) complexes, incorporating similar amino acetate structures, showed potential as anticancer drugs. These studies are significant for developing new cancer therapies using structurally related compounds (Basu Baul et al., 2009).

• A study on tryptanthrin derivatives, structurally related to the query compound, highlighted their use as intermediates in organic synthesis with potential pharmaceutical applications, particularly in anti-inflammatory drug development (Kovrizhina et al., 2022).

Biochemical Applications

• Compounds structurally related to the query compound were explored for their anti-inflammatory activity, offering insights into their biochemical properties and potential therapeutic uses (Kalsi et al., 1990).

• Research on the synthesis of novel quinuclidinone derivatives, including similar indole structures, indicated potential anti-proliferative properties against cancer cells, contributing to the development of new cancer treatments (Soni et al., 2015).

Chemical Imaging and Sensing

• The development of fluorescent Zn(II) sensors based on xanthenyl and indole structures, closely related to the query compound, illustrated their utility in biological imaging applications (Nolan et al., 2006).